Cas no 41908-97-8 (1-methyl-2-(4-methylphenyl)sulfonyl-benzene)
41908-97-8 structure
Product Name:1-methyl-2-(4-methylphenyl)sulfonyl-benzene
CAS No:41908-97-8
MF:C14H14O2S
MW:246.324762821198
CID:927514
PubChem ID:3038729
Update Time:2025-04-19
1-methyl-2-(4-methylphenyl)sulfonyl-benzene Chemical and Physical Properties
Names and Identifiers
-
- 1-methyl-2-(4-methylphenyl)sulfonyl-benzene
- 1-methyl-2-(4-methylphenyl)sulfonylbenzene
- 586GQD08LV
- Sulfone, o-tolyl p-tolyl
- 3-06-00-01404 (Beilstein Handbook Reference)
- 2,4'-Dimethyldifenylsulfon [Czech]
- DTXSID20194677
- Q27261561
- O,p'-ditolyl sulfone
- SCHEMBL8964467
- ITAJGXLAYACITF-UHFFFAOYSA-N
- DITOLYL SULFONE, O,P'-
- NS00122351
- 1-METHYL-2-(4-METHYLPHENYL) SULFONYL-BENZENE
- BRN 2051927
- 2-tolyl-4-tolylsulfone
- o-Tolyl p-tolyl sulfone
- 2,4'-Dimethyldifenylsulfon
- 41908-97-8
- UNII-586GQD08LV
-
- Inchi: 1S/C14H14O2S/c1-11-7-9-13(10-8-11)17(15,16)14-6-4-3-5-12(14)2/h3-10H,1-2H3
- InChI Key: ITAJGXLAYACITF-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(C1C=CC=CC=1C)(=O)=O
Computed Properties
- Exact Mass: 246.07145086g/mol
- Monoisotopic Mass: 246.07145086g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 334
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 42.5Ų
1-methyl-2-(4-methylphenyl)sulfonyl-benzene Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
41908-97-8 (1-methyl-2-(4-methylphenyl)sulfonyl-benzene) Related Products
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